Cas no 1806003-26-8 (2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-acetonitrile)

• Product Name: 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-acetonitrile
• CAS No: 1806003-26-8
• MF: C₉H₇F₂IN₂O
• MW: 324.065961122513
• CID: 4891367
• Update Time: 2025-07-19

2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-acetonitrile

• Inchi： 1S/C9H7F2IN2O/c1-15-8-5(2-3-13)4-6(12)14-7(8)9(10)11/h4,9H,2H2,1H3
• InChI Key： QFQONEDBCMOSEY-UHFFFAOYSA-N
• SMILES： IC1=CC(CC#N)=C(C(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-acetonitrile

Introduction to 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-acetonitrile (CAS No. 1806003-26-8)

2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1806003-26-8, is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and anti-inflammatory pathways. The structural features of this molecule, including its difluoromethyl, iodo, and methoxy substituents, as well as its acetonitrile functionality, make it a versatile building block for drug discovery efforts.

The difluoromethyl group is a particularly important moiety in medicinal chemistry due to its ability to enhance metabolic stability and binding affinity. This group has been widely incorporated into drug candidates to improve their pharmacokinetic profiles. In contrast, the iodo substituent at the 6-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are essential for constructing complex molecular architectures. The presence of the methoxy group at the 3-position adds another layer of modularity, allowing for selective modifications while maintaining overall molecular integrity.

The acetonitrile moiety at the 4-position not only contributes to the compound's solubility in polar organic solvents but also serves as a potential site for further derivatization. These structural attributes make 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-acetonitrile a valuable scaffold for designing novel therapeutic agents. Recent advances in synthetic methodologies have further expanded its utility, enabling more efficient and scalable production processes.

In recent years, there has been growing interest in exploring the potential of pyridine derivatives as pharmacological tools. Pyridines are heterocyclic compounds that frequently appear in biologically active molecules due to their ability to mimic natural product scaffolds and interact with biological targets. Among these derivatives, compounds featuring both electron-withdrawing and electron-donating groups exhibit enhanced binding properties. The combination of these features in 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-acetonitrile positions it as a promising candidate for further investigation.

One of the most compelling aspects of this compound is its application in the development of small-molecule inhibitors targeting enzyme-driven diseases. For instance, researchers have leveraged its structural framework to design inhibitors of kinases and other enzymes implicated in cancer and inflammation. The difluoromethyl group, in particular, has been shown to improve binding interactions with these enzymes by increasing lipophilicity and reducing susceptibility to metabolic degradation. Additionally, the iodo substituent allows for facile introduction of additional functional groups through transition-metal-catalyzed reactions, enabling the creation of highly tailored molecules.

The pharmaceutical industry has increasingly recognized the importance of intermediates like 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-acetonitrile in accelerating drug discovery pipelines. By providing a robust platform for structural diversification, this compound enables medicinal chemists to rapidly explore new chemical space without starting from scratch. This efficiency is particularly valuable in today's competitive pharmaceutical landscape, where time-to-market can significantly impact commercial success.

Recent studies have also highlighted the potential of this compound in addressing neurological disorders. Pyridine-based molecules have shown promise as modulators of neurotransmitter systems, making them attractive candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of substituents in 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-acetonitrile may confer properties that enhance its ability to interact with specific neural receptors or enzymes. Further exploration of its pharmacological profile could uncover novel therapeutic strategies.

The synthesis of complex organic molecules often requires multiple steps, each introducing new challenges and opportunities for optimization. However, the modular nature of 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-acetonitrile simplifies many synthetic routes by providing pre-functionalized sites for further modification. This streamlined approach not only reduces production costs but also minimizes potential bottlenecks during scale-up. As synthetic techniques continue to evolve, it is likely that new methodologies will emerge to further enhance the accessibility and utility of this intermediate.

In conclusion,2-(Difluoromethyl)-6-iodo-3-methoxypyridine-4-acetonitrile (CAS No. 1806003-26-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatility make it an indispensable tool for drug discovery efforts targeting a wide range of diseases. As research progresses, it is anticipated that this compound will continue to play a pivotal role in developing next-generation therapeutics that address unmet medical needs.